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Compound of Interest

Compound Name: Diethyl meso-2,5-dibromoadipate

CAS No.: 54221-37-3; 869-10-3

Cat. No.: B2901774

Get Quote

Part 1: Immediate Action Card (Emergency & Quick
Reference)

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b2901774#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2901774?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


CRITICAL PARAMETER DIRECTIVE

Chemical Identity
Diethyl meso-2,5-dibromoadipate (CAS: 869-10-

3)

Hazard Class
CORROSIVE (Cat 1B).[1] Causes severe skin

burns and eye damage.[1][2]

Waste Stream
Solid Hazardous Waste (if pure) or Halogenated

Organic Solvent Waste (if dissolved).[1]

Incompatibility
Strong Oxidizers, Bases, Amines. Do NOT mix

with non-halogenated waste streams.[1]

Spill Response

Do not inhale dust.[1][2][3][4][5] Wear full PPE

(Nitrile + Tyvek).[1][6] Sweep up carefully to

avoid dust generation.[1][2]

Disposal Method
High-temperature incineration with off-gas

scrubbing (for HBr).[1]

Part 2: Chemical Profile & Hazard Identification[1][3]
[5]
To dispose of this compound safely, one must understand its reactive properties.[1] Diethyl
meso-2,5-dibromoadipate is an

-dihalogenated ester.[1] Its disposal is governed by two critical chemical features:

High Bromine Content: Upon combustion, this compound releases Hydrogen Bromide (HBr)

gas.[1] Standard incinerators lacking acid gas scrubbers cannot handle this; it must be

routed to a facility equipped for halogenated waste.[1]

Hydrolytic Instability: As an

-halo ester, it is susceptible to hydrolysis, particularly in basic conditions, potentially releasing
corrosive acid byproducts even before incineration.[1]

Physical & Chemical Properties Table
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Property Value Relevance to Disposal

Physical State Solid (White powder/crystals)

Must be containerized as solid

waste unless already in

solution.[1][4]

Melting Point 64–68 °C

Low melting point; store cool to

prevent fusing/caking in waste

drums.[1]

Corrosivity GHS Category 1B

Waste containers must be

chemically resistant (HDPE

preferred over metal).[1]

Solubility Soluble in DCM, Ethyl Acetate

If dissolved, segregates into

"Halogenated Solvent"

streams.[1]

Part 3: Pre-Disposal Preparation[1]
Expert Insight: The most common compliance failure with this compound is misclassification as

"General Organic Waste."[1] Because it contains bromine, it must be tagged as Halogenated.

[1]

Segregation Protocol
Solid Waste: Collect in a dedicated wide-mouth jar labeled "Solid Hazardous Waste -

Halogenated."[1]

Liquid Waste: If the material is in a reaction mixture (e.g., ATRP polymerization), it must go

into the Halogenated Solvent carboy (often red-tagged).[1]

Prohibited Mixtures: Never mix with strong bases (e.g., NaOH, KOH) or amines in the waste

container.[1] The reaction can be exothermic and generate pressure.[1][6]

PPE Requirements
Eyes: Chemical splash goggles (Face shield recommended for large quantities).[1]
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Hands: Double-gloving is standard.[1][6] Inner: Latex/Nitrile.[1] Outer: Nitrile (min 5 mil).[1]

Respiratory: If handling >10g of powder outside a fume hood, use an N95 or P100

particulate respirator.[1]

Part 4: Step-by-Step Disposal Protocols
Scenario A: Disposal of Pure Solid (Expired/Surplus
Reagent)
Use this protocol for solid reagent bottles or weighing boat residues.[1]

Container Selection: Use a high-density polyethylene (HDPE) wide-mouth jar.[1] Do not use

metal cans due to the corrosive nature of the compound.[1]

Transfer:

Place the waste container inside a fume hood.[1][7]

Transfer the solid using a plastic spatula.[1] Avoid creating dust.[1][2][3][4][5]

Self-Validation: Wipe the spatula with a DCM-dampened tissue and place the tissue in the

solid waste container to ensure no residue remains on tools.[1]

Labeling:

Affix a hazardous waste tag immediately.[1][7]

Constituents: Write "Diethyl meso-2,5-dibromoadipate".

Hazard Checkboxes: Check "Corrosive" and "Toxic".[1]

Storage: Cap tightly. Store in the Satellite Accumulation Area (SAA) away from heat sources

until pickup.[1]

Scenario B: Disposal of Reaction Mixtures (Liquid
Waste)
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Use this protocol if the compound is dissolved in solvents like Dichloromethane (DCM) or THF.

Stream Identification: Confirm the solvent stream.[1]

If solvent is DCM/Chloroform

Halogenated Waste.[1]

If solvent is Acetone/Hexane

Still Halogenated Waste (due to the solute).[1]

Rule: If the solute is halogenated, the entire mixture is treated as halogenated.[1]

pH Check (Crucial):

Dip a pH strip into the waste solution.[1]

If pH < 4 (Acidic), neutralize carefully with Sodium Bicarbonate before adding to the main

carboy to prevent drum corrosion, unless your facility specifically accepts acidic organic

waste.[1]

Transfer: Pour into the "Halogenated Waste" carboy using a funnel.

Log Entry: Record the approximate mass of Diethyl meso-2,5-dibromoadipate added to

the carboy on the log sheet. This is vital for the incineration facility to calculate scrubber load.

[1]

Part 5: Visualizing the Decision Logic
The following diagram illustrates the critical decision nodes for disposing of Diethyl meso-2,5-
dibromoadipate to ensure regulatory compliance and safety.
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Waste Generation:
Diethyl meso-2,5-dibromoadipate

Physical State?

Pure Solid / Powder

Solid

Dissolved in Solution

Liquid

Container: HDPE Wide-Mouth Jar
(NO Metal)

Solvent Type?

Label: 'Corrosive' & 'Toxic'
List specific chemical name

Add to HALOGENATED
Solvent Waste

DCM/Chloroform
Contaminates Non-Halo Stream
Must treat as HALOGENATED

Acetone/Hexane

Re-classify

Ship to Incinerator
(Requires Acid Scrubbing)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Diethyl meso-2,5-dibromoadipate waste streams.
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Part 6: Regulatory Compliance & Emergency
Response[1][5]
US EPA / RCRA Codes
While Diethyl meso-2,5-dibromoadipate is not explicitly P- or U-listed, it typically triggers the

following characteristic waste codes upon disposal:

D002 (Corrosivity): If the waste is aqueous and pH

2, or liquid that corrodes steel.[1]

Halogenated Organic Standards: Must be treated in accordance with 40 CFR 268 (Land

Disposal Restrictions), requiring incineration as the specified technology.[1]

Spill Management (Small Scale < 50g)
Evacuate: Clear the immediate area of personnel.

PPE Up: Wear goggles, lab coat, and double nitrile gloves.[1][6]

Contain: If solid, cover with a damp paper towel to prevent dust.[1] If liquid, use a spill pillow

or vermiculite.[1]

Clean: Scoop material into a waste container. Wash the area with soap and water.[1]

Report: Notify the Lab Safety Officer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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